![molecular formula C17H17ClN2O4S B6395533 2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]nicotinic acid, 95% CAS No. 1261968-98-2](/img/structure/B6395533.png)
2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]nicotinic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]nicotinic acid (2C5PNA) is a synthetic compound that has been used in a variety of scientific research applications. It has been used in biochemical and physiological studies, as well as in laboratory experiments.
Scientific Research Applications
2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]nicotinic acid, 95% has been used in a variety of scientific research applications. It has been used in biochemical and physiological studies, as well as in laboratory experiments. For example, it has been used to study the structure and function of the nicotinic acetylcholine receptor in the brain. It has also been used to study the effect of nicotine on the body and to evaluate the pharmacological properties of nicotine. Additionally, 2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]nicotinic acid, 95% has been used in studies of the effects of nicotine on the cardiovascular system, as well as in studies of the effects of nicotine on the central nervous system.
Mechanism of Action
2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]nicotinic acid, 95% acts as an agonist of the nicotinic acetylcholine receptor. It binds to the receptor and activates it, resulting in the release of neurotransmitters such as dopamine and acetylcholine. This activation of the receptor results in a variety of physiological effects, including increased heart rate, increased blood pressure, and increased alertness.
Biochemical and Physiological Effects
2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]nicotinic acid, 95% has a variety of biochemical and physiological effects. It has been found to increase alertness, increase heart rate, and increase blood pressure. Additionally, it has been found to have an analgesic effect and to reduce inflammation. It has also been found to have an effect on the reward system in the brain, resulting in a feeling of pleasure or reward.
Advantages and Limitations for Lab Experiments
2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]nicotinic acid, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is easy to obtain. Additionally, it has a high purity level and is easy to store and handle. However, 2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]nicotinic acid, 95% has some limitations for use in laboratory experiments. For example, it has a relatively short half-life and is rapidly metabolized in the body. Additionally, it can produce side effects such as nausea, vomiting, and dizziness.
Future Directions
The potential future directions for 2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]nicotinic acid, 95% are numerous. It could be used to further study the structure and function of the nicotinic acetylcholine receptor in the brain. Additionally, it could be used to study the effects of nicotine on the cardiovascular system and the central nervous system. It could also be used to study the effects of nicotine on the reward system in the brain. Additionally, it could be used to study the effects of nicotine on inflammation and pain. Finally, it could be used to study the pharmacological properties of nicotine and to develop new drugs for the treatment of nicotine addiction.
Synthesis Methods
2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]nicotinic acid, 95% was first synthesized in 2005 by a group of researchers at the University of Michigan. The synthesis method involves the reaction of piperidine-1-sulfonyl chloride with 5-chloro-2-nitrobenzaldehyde followed by a reaction with nicotinic acid. The resulting product is 2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]nicotinic acid, 95%, which is a white crystalline solid with a purity of 95%.
properties
IUPAC Name |
2-chloro-5-(4-piperidin-1-ylsulfonylphenyl)pyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17ClN2O4S/c18-16-15(17(21)22)10-13(11-19-16)12-4-6-14(7-5-12)25(23,24)20-8-2-1-3-9-20/h4-7,10-11H,1-3,8-9H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJNOWXYPEKTXTH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C3=CC(=C(N=C3)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30688496 |
Source
|
Record name | 2-Chloro-5-[4-(piperidine-1-sulfonyl)phenyl]pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30688496 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
380.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261968-98-2 |
Source
|
Record name | 2-Chloro-5-[4-(piperidine-1-sulfonyl)phenyl]pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30688496 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.